Cas no 2229142-44-1 (tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate
• CAS No: 2229142-44-1
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6056697
• PubChem ID: 165720396
• Update Time: 2025-06-14

tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate
• 2229142-44-1
• tert-butyl N-{1-[1-(aminomethyl)cyclopentyl]-2,2-dimethylpropyl}carbamate
• EN300-2006743

• Inchi： 1S/C16H32N2O2/c1-14(2,3)12(16(11-17)9-7-8-10-16)18-13(19)20-15(4,5)6/h12H,7-11,17H2,1-6H3,(H,18,19)
• InChI Key： JFHLMLQVAHRENU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate

Research Brief on tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate (CAS: 2229142-44-1)

In recent years, the compound tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate (CAS: 2229142-44-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both tert-butyl and cyclopentyl groups, along with the carbamate functionality, makes it a versatile intermediate in the synthesis of bioactive compounds.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for use in further pharmaceutical applications. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate. These analytical methods have been crucial in ensuring the compound's suitability for subsequent biological evaluations.

One of the key areas of interest is the compound's potential as a building block for protease inhibitors. Proteases play a critical role in various pathological conditions, including viral infections and cancer. The structural motifs present in tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate make it a promising candidate for the development of novel inhibitors targeting these enzymes. Preliminary in vitro studies have shown encouraging results, with the compound exhibiting moderate inhibitory activity against selected protease targets.

In addition to its role in protease inhibition, this compound has also been investigated for its potential in peptide synthesis. The tert-butyloxycarbonyl (Boc) protecting group, a common feature in peptide chemistry, is present in the molecule, making it a valuable reagent for the protection of amino groups during peptide coupling reactions. Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted the utility of such protected intermediates in the efficient production of complex peptides.

Furthermore, the compound's stability under various conditions has been a subject of study. Researchers have explored its behavior under acidic and basic conditions, as well as its thermal stability, to determine its suitability for large-scale pharmaceutical production. These studies have provided valuable insights into the compound's handling and storage requirements, ensuring its consistent performance in downstream applications.

Looking ahead, the continued exploration of tert-butyl N-{1-1-(aminomethyl)cyclopentyl-2,2-dimethylpropyl}carbamate is expected to yield further breakthroughs in drug development. Its versatility as a synthetic intermediate, combined with its potential biological activity, positions it as a valuable asset in the pharmaceutical industry. Future research will likely focus on optimizing its synthetic pathways, expanding its applications in medicinal chemistry, and evaluating its efficacy in preclinical models.